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Cat. No.: B13069995

Get Quote

Application Note & Experimental Protocol: 5-Bromo-8-methoxyisoquinolin-3-ol

Part 1: Introduction & Chemical Identity
5-Bromo-8-methoxyisoquinolin-3-ol (CAS: 1702636-36-9) is a high-value heterocyclic

scaffold used primarily in Fragment-Based Drug Discovery (FBDD).[1] Its structural utility lies in

its trifunctional nature:

C-5 Bromide: A handle for cross-coupling reactions (Suzuki, Sonogashira) to extend carbon

skeletons.[1][2]

C-3 Hydroxyl/Lactam: A tautomeric center allowing for

-alkylation (lactam target) or conversion to a chloro-group for nucleophilic substitution (

).[1][2]

C-8 Methoxy: An electron-donating group that modulates the electronic properties of the

pyridine ring and can be demethylated to reveal a phenol for hydrogen-bond targeting.[1][2]
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Tautomeric Considerations (Critical for Reactivity)
Researchers must recognize that this compound exists in a dynamic equilibrium between the

lactim (3-ol) and lactam (3-one) forms.[1][2] In solution (especially polar aprotic solvents like

DMSO), the lactam form often predominates.[1][2] This dictates reagent choice:

For

-alkylation: Requires "hard" electrophiles or silver salts.[1][2]

For

-alkylation: Occurs readily with alkyl halides and mild bases.[1][2]

For Aromatization: Treatment with

converts the tautomeric mixture entirely to the 3-chloro-isoquinoline derivative.[1]

Part 2: Handling & Storage Protocols
Parameter Specification Rationale

Physical State Off-white to pale yellow solid

Color change indicates

oxidation or photolysis of the

C-Br bond.[1]

Solubility
DMSO (>20 mg/mL), DMF;

Poor in Water

Planar aromatic systems stack

efficiently, reducing aqueous

solubility.[1][2]

Storage -20°C, Desiccated, Dark

Aryl bromides are

photosensitive; moisture

promotes hydrolysis if

derivatized.[1][2]

Stability >2 Years (Solid state)

Stable under inert atmosphere

(

/Ar).[1][2]
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Safety Note: This compound is an aryl halide and potential kinase inhibitor scaffold.[1][2]

Handle as a hazardous substance (Skin Irrit. 2, Eye Irrit. 2).[1][2] Use a fume hood to avoid

inhalation of dust.[1][2]

Part 3: Experimental Protocols
Workflow Overview: Diversity-Oriented Synthesis
The following diagram illustrates the strategic utilization of 5-Bromo-8-methoxyisoquinolin-3-
ol to generate bioactive libraries.

5-Bromo-8-methoxyisoquinolin-3-ol
(Scaffold)
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(Lactam vs Lactim) Solvation

Path A: C-5 Functionalization
(Suzuki/Sonogashira)
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Path B: C-3 Activation
(Chlorination via POCl3)

 POCl3, Reflux

Biaryl Derivatives
(Kinase/Receptor Ligands)

 C-C Bond Formation

3-Chloro Intermediate Deoxychlorination 3-Amino Derivatives
(SNAr Displacement)

 R-NH2, Heat

Click to download full resolution via product page

Figure 1: Strategic functionalization pathways. Path A retains the lactam motif; Path B

aromatizes the system for nucleophilic substitution.

Protocol 1: Regioselective Suzuki-Miyaura Coupling (C-5
Targeting)
Objective: To attach an aryl group at the C-5 position while preserving the C-3 lactam/hydroxyl

functionality.[1] Mechanism: The C-5 bromine is more labile to oxidative addition by Pd(0) than

the electron-rich heteroaromatic core implies, provided the catalyst system is robust.[1]

Reagents:

Substrate: 5-Bromo-8-methoxyisoquinolin-3-ol (1.0 equiv)[1]

Boronic Acid: Aryl-B(OH)₂ (1.2 equiv)[1]
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Catalyst:

(0.05 equiv)[1]

Base:

(2.0 M aqueous solution, 3.0 equiv)[1][2]

Solvent: 1,4-Dioxane (degassed)[1]

Step-by-Step Procedure:

Setup: In a microwave vial or pressure tube, charge the substrate (100 mg, 0.39 mmol),

boronic acid (0.47 mmol), and Pd catalyst (16 mg).

Inertion: Seal the vessel and purge with Argon for 5 minutes.

Solvation: Add degassed 1,4-Dioxane (4 mL) and

solution (0.6 mL) via syringe.

Reaction: Heat to 90°C for 4–12 hours. (Monitor via LC-MS; the starting material peak at

[M+H]+ ~254/256 should disappear).

Workup:

Cool to room temperature.[1][3]

Dilute with EtOAc (20 mL) and wash with water (10 mL) followed by brine.

Dry organic layer over

, filter, and concentrate.[1][2]

Purification: Flash chromatography (SiO₂).[1][2]

Eluent: DCM:MeOH (95:[1]5) gradient.[1][2] The product is often more polar than the

starting bromide.[1][2]

Troubleshooting:
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Low Yield? If de-bromination is observed, switch to anhydrous conditions using

and DMF at 100°C.[1][2]

Protodeboronation? Lower temperature to 80°C and increase catalyst loading.

Protocol 2: Conversion to 3-Chloro-5-bromo-8-
methoxyisoquinoline
Objective: To activate the C-3 position for subsequent amine introduction (

), creating a "double-functionalized" core.

Reagents:

Substrate: 5-Bromo-8-methoxyisoquinolin-3-ol[1]

Reagent: Phosphoryl chloride (

) (Excess, used as solvent)[1]

Base (Catalytic):

-Diethylaniline or Pyridine (0.1 equiv)[1]

Step-by-Step Procedure:

Safety: Perform in a well-ventilated fume hood.

reacts violently with water.[1][2]

Reaction: Place substrate (200 mg) in a round-bottom flask. Add

(2 mL) and diethylaniline (2 drops).

Reflux: Heat to reflux (105°C) for 2 hours. The suspension should become a clear solution.

Quench (Critical):

Remove excess
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under reduced pressure (rotary evaporator with caustic trap).[1][2]

Pour the residue slowly onto crushed ice/water with vigorous stirring.

Neutralize with saturated

to pH 7–8.[1][2]

Extraction: Extract with DCM (3 x 20 mL). Dry and concentrate.

Result: The resulting 3-chloro derivative is stable and can be stored or used immediately for

nucleophilic aromatic substitution with amines (e.g., in n-butanol at 120°C).[1][2]

Part 4: Analytical Quality Control (LC-MS)
To validate library purity, use the following standardized LC-MS method.

Parameter Condition

Column
C18 Reverse Phase (e.g., Agilent Zorbax

Eclipse, 3.5 µm, 4.6 x 100 mm)

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Gradient
5% B to 95% B over 8 minutes; Hold 2 mins.[1]

[2]

Flow Rate 1.0 mL/min

Detection UV (254 nm) and ESI+ (Scan 100–600 m/z)

Expected MS
Br isotope pattern is diagnostic (1:1 ratio of

peaks separated by 2 amu).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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